Cas no 2680877-88-5 (2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid)

• Product Name: 2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid
• CAS No: 2680877-88-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5651058
• PubChem ID: 165916219
• Update Time: 2025-06-30

2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680877-88-5
• 2-[1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-yl]acetic acid
• EN300-28274341
• 2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid

• Inchi： 1S/C10H12N2O4/c1-7(13)12-5-10(6-12,4-9(14)15)8-2-3-16-11-8/h2-3H,4-6H2,1H3,(H,14,15)
• InChI Key： HTWZKQOFGPIHQG-UHFFFAOYSA-N
• SMILES： O1C=CC(C2(CC(=O)O)CN(C(C)=O)C2)=N1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid

2-1-Acetyl-3-(1,2-Oxazol-3-Yl)Azetidin-3-Ylacetic Acid: A Comprehensive Overview

The compound 2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid, identified by the CAS number 2680877-88-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of its ability to modulate key biological pathways.

The molecular structure of 2-1-acetyl-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid is characterized by a combination of functional groups that contribute to its reactivity and selectivity. The presence of the acetyl group and the oxazole ring introduces versatility in its chemical behavior, making it a valuable substrate for further modifications. Researchers have explored its potential as a building block for constructing bioactive molecules, leveraging its structural complexity to design compounds with enhanced pharmacokinetic properties.

In recent years, advancements in synthetic methodologies have enabled the efficient synthesis of 2680877-88-5. Utilizing cutting-edge techniques such as catalytic asymmetric synthesis and microwave-assisted reactions, chemists have achieved high yields and enantioselectivity in the preparation of this compound. These developments underscore its importance as a key intermediate in organic synthesis, particularly in the context of developing chiral compounds with specific stereochemical requirements.

The pharmacological profile of 2680877-88-5 strong has been extensively studied, revealing its potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its utility in the treatment of conditions such as arthritis and neurodegenerative diseases. Furthermore, investigations into its anti-cancer properties have shown promising results, with the compound exhibiting selective cytotoxicity against cancer cell lines while sparing normal cells.

Beyond its therapeutic applications, < strong >2680877 - 88 - 5 strong > has also found relevance in materials science. Its unique chemical properties make it a candidate for the development of advanced materials with tailored functionalities. For instance, researchers have explored its use in constructing self-healing polymers and stimuli-responsive systems, which hold promise for applications in sensors and drug delivery systems.

In conclusion, < strong > 2 - 1 - acetyl - 3 - ( 1 , 2 - oxazol - 3 - yl ) azetidin - 3 - ylacetic acid strong > ( CAS No . < strong > 2680877 - 88 - 5 strong > ) represents a multifaceted compound with diverse applications across various scientific disciplines . Its structural complexity , coupled with recent advancements in synthetic methods and pharmacological insights , positions it as a valuable asset in both academic research and industrial development . As ongoing studies continue to unravel its full potential , this compound is poised to make significant contributions to the advancement of modern science .